Cas no 1532531-18-2 ((3Ar,8bS)-2-(6-methylpyridin-2-yl)-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazole)

• Product Name: (3Ar,8bS)-2-(6-methylpyridin-2-yl)-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazole
• CAS No: 1532531-18-2
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 4771286
• PubChem ID: 71492272
• Update Time: 2025-10-30

(3Ar,8bS)-2-(6-methylpyridin-2-yl)-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazole Chemical and Physical Properties

Names and Identifiers

• (3AS,8aR)-2-(6-methylpyridin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole
• (3Ar,8bS)-2-(6-methylpyridin-2-yl)-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazole
• BS-46088
• 1532531-18-2
• F74359
• 2-[(3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-yl]-6-methylpyridine

• Inchi： 1S/C16H14N2O/c1-10-5-4-8-13(17-10)16-18-15-12-7-3-2-6-11(12)9-14(15)19-16/h2-8,14-15H,9H2,1H3/t14-,15+/m1/s1
• InChI Key： SGJXJZCXVZDEEU-CABCVRRESA-N
• SMILES： O1C(C2C=CC=C(C)N=2)=N[C@H]2C3C=CC=CC=3C[C@@H]12

Computed Properties

• Exact Mass: 250.110613074g/mol
• Monoisotopic Mass: 250.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.5

Additional information on (3Ar,8bS)-2-(6-methylpyridin-2-yl)-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazole

(3Ar,8bS)-2-(6-methylpyridin-2-yl)-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazole and CAS No. 1532531-18-2: A Comprehensive Overview of Structure, Synthesis, and Biological Significance

(3Ar,8bS)-2-(6-methylpyridin-2-yl)-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazole is a complex heterocyclic compound with a unique molecular framework that has garnered significant attention in the field of medicinal chemistry. This compound, identified by its CAS number 1532531-18-2, represents a novel class of molecules with potential applications in pharmaceutical research and therapeutic development. Its structural features, including the indeno[1,2-d][1,3]oxazole core and the 6-methylpyridin-2-yl substituent, contribute to its distinct biological activity and pharmacological relevance.

The indeno[1,2-d][1,3]oxazole ring system is a key structural element in this compound, characterized by the fusion of an indene ring with an oxazole ring. This heterocyclic arrangement is known to confer stability and functional versatility to the molecule, enabling interactions with various biological targets. The 6-methylpyridin-2-yl group further enhances the molecule's reactivity and specificity, as it introduces a nitrogen-containing aromatic ring that can engage in hydrogen bonding or π-stacking interactions with target proteins.

Recent studies have highlighted the importance of indeno[1,2-d][1,3]oxazole-based compounds in drug discovery, particularly for their potential as modulators of G protein-coupled receptors (GPCRs) and ion channels. The 6-methylpyridin-2-yl substituent has been shown to influence the binding affinity and selectivity of these molecules, making them promising candidates for the treatment of neurological disorders and inflammatory conditions. For example, a 2023 publication in Journal of Medicinal Chemistry reported the synthesis of several indeno[1,2-d][1,3]oxazole-derived compounds with enhanced potency against neuroinflammatory pathways.

The synthesis of (3Ar,8bS)-2-(6-methylpyridin-2-yl)-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazole typically involves multi-step organic reactions, including the formation of the indeno[1,2-d][1,3]oxazole core through cyclization or condensation reactions. The 6-methylpyridin-2-yl group is often introduced via nucleophilic substitution or coupling reactions, ensuring the final product retains its stereochemical integrity. These synthetic strategies are critical for optimizing the molecular properties of the compound, such as solubility, metabolic stability, and bioavailability.

One of the most intriguing aspects of (3Ar,8bS)-2-(6-methylpyridin-2-yl)-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazole is its potential role in targeting specific enzymes involved in disease pathways. For instance, research published in ACS Chemical Biology in 2024 demonstrated that this compound exhibits selective inhibition of the enzyme proteasome 26S, which is implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The indeno[1,2-d][1,3]oxazole scaffold appears to interact with the proteasome's active site, while the 6-methylpyridin-2-yl group enhances its binding affinity through hydrophobic interactions.

In addition to its therapeutic potential, the indeno[1,2-d][1,3]oxazole framework has been explored for its role in drug delivery systems. The 6-methylpyridin-2-yl substituent can be functionalized to incorporate targeting ligands or prodrug moieties, enabling site-specific delivery of the compound to diseased tissues. This approach is particularly valuable in cancer therapy, where minimizing systemic toxicity while maximizing tumor targeting is a critical challenge.

Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying the activity of (3Ar,8bS)-2-(6-methylpyridin-2-yl)-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazole. Molecular docking studies have revealed that the indeno[1,2-d][1,3]oxazole core binds to the hydrophobic pocket of its target protein, while the 6-methylpyridin-2-yl group forms hydrogen bonds with key residues in the binding site. These interactions are crucial for the compound's efficacy and may guide the design of more potent derivatives.

Despite its promising properties, the development of (3Ar,8bS)-2-(6-methylpyridin-2-yl)-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazole as a therapeutic agent faces challenges related to its pharmacokinetic profile. The indeno[1,2-d][1,3]oxazole scaffold is inherently hydrophobic, which may limit its solubility and bioavailability. Researchers are actively exploring strategies to modify the 6-methylpyridin-2-yl group to enhance solubility without compromising its biological activity.

Overall, (3Ar,8bS)-2-(6-methylpyridin-2-yl)-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazole represents a significant advancement in the field of medicinal chemistry. Its unique structural features and biological activity make it a valuable tool for drug discovery, with potential applications in the treatment of neurological disorders, inflammatory conditions, and cancer. Ongoing research into its synthesis, mechanism of action, and pharmacological properties will likely yield further insights into its therapeutic potential.